Cas no 98545-64-3 (Methyl 4-amino-2-bromobenzoate)

• Product Name: Methyl 4-amino-2-bromobenzoate
• CAS No: 98545-64-3
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• MDL: MFCD00859376
• CID: 1032516
• PubChem ID: 5244418
• Update Time: 2025-04-20

Methyl 4-amino-2-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-2-bromobenzoate
• methyl-2-bromo-4-aminobenzoate
• 2-bromo-4-aminobenzoic acid methyl ester
• 4-Amino-2-brom-benzoesaeure-methylester
• 4-amino-2-bromo-benzoic acid methyl ester
• CL9065
• methyl 2-bromo-4-aminobenzoate
• Benzoic acid, 4-amino-2-bromo-, methyl ester
• AK120911
• KZOQVTUWEHNNMH-UHFFFAOYSA-N
• STL255757
• KM3478
• BBL023766
• FCH1332109
• AM83234
• AX8246332
• AB0058469
• Benzoic acid,4-amino-2-bromo-,methyl ester
• V9914
• ST24047891
• AKOS015953299
• DS-6305
• CS-0041853
• Methyl4-amino-2-bromobenzoate
• SCHEMBL3172089
• SY059500
• EN300-1710178
• Z1269157980
• 98545-64-3
• MFCD00859376
• DTXSID80412824
• DB-334619
• 4-amino-2-bromobenzoic acid methyl ester

• MDL： MFCD00859376
• Inchi： 1S/C8H8BrNO2/c1-12-8(11)6-3-2-5(10)4-7(6)9/h2-4H,10H2,1H3
• InChI Key： KZOQVTUWEHNNMH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(=O)OC)N

Computed Properties

• Exact Mass: 228.97400
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.3

Experimental Properties

• Density: 1.578
• Boiling Point: 345.2℃ at 760 mmHg
• Flash Point: 162.6°C
• Refractive Index: 1.601
• PSA: 52.32000
• LogP: 2.39910

Methyl 4-amino-2-bromobenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature